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Compound of Interest

Compound Name: (S)-(+)-2-butanol

Cat. No.: B1210342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (S)-(+)-2-butanol, a
chiral solvent and synthetic intermediate. Adherence to these guidelines is critical for ensuring

personnel safety and maintaining the integrity of research and development activities.

Chemical and Physical Properties
(S)-(+)-2-Butanol, also known as (S)-(+)-sec-Butyl alcohol, is a flammable, colorless liquid.[1]

[2][3] Its key physical and chemical properties are summarized below.
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Property Value

Molecular Formula C4H10O[2][3]

Molecular Weight 74.12 g/mol [2]

Appearance Clear, colorless liquid[1][2]

Odor Sweetish, alcohol-like[1][2]

Boiling Point 98-100 °C[3][4][5]

Melting Point -115 °C (-175 °F)[2][5]

Flash Point 24 °C (75.2 °F)[2][5][6]

Autoignition Temperature 405 °C (761 °F)[4]

Density 0.803 g/mL at 25 °C[4]

Vapor Pressure 12.5 mmHg at 20 °C[4]

Vapor Density 2.6 (vs air)[4]

Solubility in Water Soluble[2][3]

Explosive Limits Lower: 1.4 - 1.7% Upper: 9.8%[1][7]

Toxicological Data and Exposure Limits
(S)-(+)-2-butanol is harmful if swallowed or inhaled and causes serious eye irritation.[8][9] It

may also cause respiratory irritation, drowsiness, or dizziness.[7][8][9]

Toxicity Metric Value Species

Oral LD50 6480 mg/kg[1] Rat

Skin Irritation Mild[1] Rabbit

Eye Irritation
Causes serious eye

irritation/damage[1][7][8][9]
Rabbit

Occupational Exposure Limits:
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Organization Limit

OSHA PEL 150 ppm (450 mg/m³) TWA[10]

ACGIH TLV 100 ppm TWA[10]

NIOSH REL 100 ppm (305 mg/m³) TWA[10]

Hazard Identification and GHS Classification
Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[7][8][9]

Acute Toxicity, Oral 4 H302: Harmful if swallowed[8]

Skin Irritation 2 H315: Causes skin irritation[8]

Serious Eye Damage/Eye

Irritation
1 / 2A

H318/H319: Causes serious

eye damage/irritation[8][9]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[7][8][9] H336: May

cause drowsiness or

dizziness[7][8][9]

Handling and Storage Procedures
Experimental Protocol for Safe Handling:

Engineering Controls: All work with (S)-(+)-2-butanol should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[11] Ensure that an eyewash station

and safety shower are readily accessible.[5][10] Use explosion-proof electrical, ventilating,

and lighting equipment.[9]

Personal Protective Equipment (PPE): Refer to the PPE workflow diagram below.

Grounding: Take precautionary measures against static discharge.[9] Ground and bond

containers and receiving equipment during transfer.[9]
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Incompatible Materials: Avoid contact with strong oxidizing agents, acid chlorides, and acid

anhydrides.[1][5] Do not store or handle in aluminum equipment at elevated temperatures.

[10]

Peroxide Formation: (S)-(+)-2-butanol can form explosive peroxides upon prolonged

exposure to air and light.[1][5] Containers should be dated upon opening and tested for

peroxides periodically.[10] Store away from heat and light, preferably under a nitrogen

blanket.[10]

Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[5][10] Keep

containers tightly closed.[7]

Personal Protective Equipment (PPE) for (S)-(+)-2-Butanol

Handling
(S)-(+)-2-Butanol

Eye/Face Protection:
Chemical splash goggles and face shield

Always Required

Skin Protection:
Chemically resistant gloves (e.g., PVC, Neoprene)

and lab coat or apron

Always Required

Respiratory Protection:
Required if ventilation is inadequate or for spills.

Use NIOSH-approved respirator with organic vapor cartridges.

Risk-based

Proceed with Work

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) workflow for handling (S)-(+)-2-
butanol.

Emergency Procedures
Experimental Protocol for Spill Response:
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Immediate Actions: Evacuate the area and remove all ignition sources.[1][9] Ventilate the

space.[7][12]

Notification: Alert colleagues and emergency responders, informing them of the location and

nature of the hazard.[1]

Containment (Minor Spill): For small spills, and if trained to do so, contain the spill using an

inert, non-combustible absorbent material such as sand, earth, or vermiculite.[7][12][13] Do

not use combustible materials like sawdust.

Cleanup: Collect the absorbed material using non-sparking tools and place it into a suitable,

labeled container for chemical waste disposal.[5][9]

Decontamination: Clean the spill area thoroughly with soap and water.

Major Spill: For large spills, evacuate the area immediately and contact emergency services.

[1] Attempt to contain the spill only if it is safe to do so.

Spill Occurs Assess Spill Size
& Risk

Minor SpillSmall & Controllable

Major Spill

Large or Uncontrolled

Don Appropriate PPE

Evacuate Area &
Call Emergency Services

Contain Spill with
Inert Absorbent

Collect Waste with
Non-Sparking Tools

Dispose of as
Hazardous Waste Decontaminate Area

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of (S)-(+)-2-butanol.

First Aid Measures:

Inhalation: Move the person to fresh air.[1][7] If breathing is difficult, administer oxygen. Seek

immediate medical attention.[9]

Skin Contact: Immediately remove contaminated clothing.[1] Flush skin with plenty of water

for at least 15 minutes.[1][9] Seek medical attention if irritation persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][9] Remove contact lenses if present and

easy to do.[7][9] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[6][9] Rinse mouth with water.[9] Never give anything by

mouth to an unconscious person.[9] Seek immediate medical attention.

Fire-Fighting Measures
(S)-(+)-2-Butanol is a flammable liquid and its vapor can form explosive mixtures with air.[1][6]

[9]

Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide.[1]

[9] A water spray can be used to cool fire-exposed containers.[9]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[7][9][12]

Disposal Considerations
Dispose of (S)-(+)-2-butanol and any contaminated materials in accordance with all applicable

federal, state, and local regulations. Do not allow the chemical to enter drains or waterways.[9]

[12] Waste must be handled by a licensed hazardous waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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